Cas no 1061873-16-2 (2-methyl-2,8-diazaspiro4.5decane)

• Product Name: 2-methyl-2,8-diazaspiro4.5decane
• CAS No: 1061873-16-2
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD13185060
• CID: 832168
• PubChem ID: 52644121
• Update Time: 2025-11-01

2-methyl-2,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,8-diazaspiro[4.5]decane
• 2,8-Diazaspiro[4.5]decane, 2-methyl-, hydrochloride (1:1)
• 2-methyl-2,8-Diazaspiro[4.5]decane hydrochloride
• 2-methyl-2,8-diazaspiro[4.5]decane(SALTDATA: FREE)
• 2-Methyl-2,8-diazaspiro[4.5]decane hemioxalate
• 2-methyl-2,8-diazaspiro4.5decane
• MFCD11043247
• CS-0089855
• SCHEMBL1753673
• AKOS005264635
• AS-69781
• SB42121
• 1061873-16-2
• EN300-2908285
• DTXSID801298157
• G50443
• SEXCXAIQIMWSBF-UHFFFAOYSA-N

• MDL： MFCD13185060
• Inchi： 1S/C9H18N2/c1-11-7-4-9(8-11)2-5-10-6-3-9/h10H,2-8H2,1H3
• InChI Key： SEXCXAIQIMWSBF-UHFFFAOYSA-N
• SMILES： N1(C)CCC2(CCNCC2)C1

Computed Properties

• Exact Mass: 154.14700
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 0.95840

2-methyl-2,8-diazaspiro4.5decane Security Information

• Safety Instruction： 24/25

Additional information on 2-methyl-2,8-diazaspiro4.5decane

Professional Introduction to 2-methyl-2,8-diazaspiro4.5decane (CAS No. 1061873-16-2)

2-methyl-2,8-diazaspiro4.5decane, identified by the chemical abstracts service number 1061873-16-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered attention due to its unique structural framework and potential biological activities. The spirocyclic core, characterized by a fused ring system consisting of a decane ring and an azabicyclo[4.5.0]decan-2-one moiety, contributes to its distinct physicochemical properties and molecular recognition capabilities.

The compound's structure, featuring a methyl substituent at the 2-position and azomethine functionalities at the 8-position, imparts specific steric and electronic characteristics that are crucial for its interaction with biological targets. Such structural motifs are often explored in the design of novel pharmacophores, particularly in the development of small-molecule modulators for therapeutic applications.

In recent years, there has been growing interest in spirocyclic compounds due to their enhanced metabolic stability, reduced immunogenicity, and improved oral bioavailability compared to traditional linear or cyclic molecules. The spirocyclic framework of 2-methyl-2,8-diazaspiro4.5decane aligns with these desirable attributes, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-methyl-2,8-diazaspiro4.5decane is its potential as a scaffold for drug discovery. The presence of nitrogen-rich heterocycles and functionalizable double bonds provides numerous opportunities for derivatization, allowing chemists to fine-tune its biological profile. For instance, modifications at the 2- and 8-positions could lead to compounds with enhanced binding affinity or selectivity for specific receptors or enzymes.

Recent studies have highlighted the importance of spirocyclic diamines in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The unique conformational rigidity provided by the spirocyclic core helps to stabilize the binding interactions with biological targets, often leading to higher efficacy compared to more flexible analogs.

The synthesis of 2-methyl-2,8-diazaspiro4.5decane presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to access complex spirocyclic structures like this one. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in this context.

The pharmacological evaluation of 2-methyl-2,8-diazaspiro4.5decane has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in human diseases. For example, preliminary data suggest that it may inhibit certain kinases or modulate neurotransmitter activity. These findings underscore its potential as a lead compound for further development.

The computational modeling of 2-methyl-2,8-diazaspiro4.5decane has also provided valuable insights into its binding mode and interaction preferences. Molecular docking studies have been used to predict how this compound might bind to specific protein targets, helping researchers to rationalize its observed biological activities. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising derivatives.

The future prospects for 2-methyl-2,8-diazaspiro4.5decane are promising, with several avenues for further exploration remaining open. One key direction is the development of novel derivatives through structure-based drug design principles. By leveraging the insights gained from computational modeling and biochemical assays, chemists can optimize the scaffold's properties to enhance its therapeutic potential.

Another exciting possibility lies in exploring 2-methyl-2,8-diazaspiro4.5decane's role in combination therapies. The ability of spirocyclic compounds to interact with multiple targets simultaneously makes them ideal candidates for synergistic drug regimens. Such approaches could improve treatment outcomes by addressing complex diseases from multiple angles.

In conclusion,2-methyl-2,8-diazaspiro4.5decane (CAS No. 1061873-16-2) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery。 Its unique structural features， coupled with promising preliminary biological data， make it an attractive scaffold for further exploration。 As research in this area continues， we can expect new insights into its therapeutic applications and mechanisms of action。